Cas no 1154149-20-8 (methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate)

• Product Name: methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate
• CAS No: 1154149-20-8
• MF: C₈H₅ClF₂O₄S
• MW: 270.637707471848
• CID: 4573285
• Update Time: 2025-05-20

methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate

• Inchi： 1S/C8H5ClF2O4S/c1-15-8(12)5-2-4(10)3-6(7(5)11)16(9,13)14/h2-3H,1H3
• InChI Key： QKDFDJRJFWOQIH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=CC(S(Cl)(=O)=O)=C1F

Additional information on methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate

Comprehensive Overview of Methyl 3-(Chlorosulfonyl)-2,5-Difluorobenzoate (CAS No. 1154149-20-8)

Methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate (CAS No. 1154149-20-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorosulfonyl group and difluorobenzoate moiety, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries increasingly seek this compound due to its role in developing novel small-molecule drugs and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s CAS number 1154149-20-8 ensures precise identification in global chemical databases, addressing growing concerns about supply chain transparency and regulatory compliance. With the rise of AI-driven drug discovery, demand for high-purity intermediates like methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate has surged, as it facilitates rapid prototyping of targeted therapies. Its fluorinated aromatic ring also attracts attention in PET radiopharmaceuticals, a hotspot in oncology diagnostics.

From a synthetic perspective, the chlorosulfonyl group in 1154149-20-8 offers reactivity for nucleophilic substitutions, enabling diverse derivatization. This property is critical for structure-activity relationship (SAR) studies, a frequent search term among medicinal chemists. Additionally, the methyl ester functionality enhances solubility, a key factor in formulation optimization—another trending topic in pharmaceutical forums.

Environmental and safety considerations are paramount in modern chemistry. While methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate is not classified as hazardous under standard guidelines, its handling requires adherence to Good Laboratory Practices (GLP). This aligns with searches for green chemistry alternatives and sustainable synthesis, reflecting industry shifts toward eco-friendly protocols.

Analytical characterization of CAS No. 1154149-20-8 typically involves HPLC, NMR, and mass spectrometry, techniques frequently queried by quality control professionals. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, a niche yet growing area in drug delivery research.

In summary, methyl 3-(chlorosulfonyl)-2,5-difluorobenzoate bridges multiple scientific disciplines, from drug discovery to material science. Its versatility and relevance to cutting-edge applications ensure its prominence in both academic and industrial settings, answering the demand for high-value chemical building blocks in innovation-driven markets.